molecular formula C5H6BrNS2 B8513641 5-Bromo-2-(methylthiomethyl)thiazole

5-Bromo-2-(methylthiomethyl)thiazole

Cat. No.: B8513641
M. Wt: 224.1 g/mol
InChI Key: YPOSQHBKPZNQBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2-(methylthiomethyl)thiazole is a useful research compound. Its molecular formula is C5H6BrNS2 and its molecular weight is 224.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H6BrNS2

Molecular Weight

224.1 g/mol

IUPAC Name

5-bromo-2-(methylsulfanylmethyl)-1,3-thiazole

InChI

InChI=1S/C5H6BrNS2/c1-8-3-5-7-2-4(6)9-5/h2H,3H2,1H3

InChI Key

YPOSQHBKPZNQBW-UHFFFAOYSA-N

Canonical SMILES

CSCC1=NC=C(S1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Bromo-2-(chloromethyl)thiazole (177 mg, 0.833 mmol) was stirred in DMF (10 mL) under nitrogen at room temperature and sodium thiomethoxide (117 mg, 1.67 mmol) was added. The mixture was stirred overnight and concentrated. The residue was slurried in ethyl acetate (30 ml), washed with water, dried over sodium sulfate, and concentrated to give a brown oil which was purified by ISCO CombiFlash® chromatography with Heptane:DCM (100:0 to 0:100 over 10 column volume and held for a further 10 CV to give the product as a brown oil (53 mg 28%).
Quantity
177 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
117 mg
Type
reactant
Reaction Step Two
Yield
28%

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